5-(furan-2-yl)-N-(5-((imidazo[1,2-a]pyridin-2-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)isoxazole-3-carboxamide
CAS No.: 1351605-51-0
Cat. No.: VC5696911
Molecular Formula: C18H12N6O3S2
Molecular Weight: 424.45
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1351605-51-0 |
|---|---|
| Molecular Formula | C18H12N6O3S2 |
| Molecular Weight | 424.45 |
| IUPAC Name | 5-(furan-2-yl)-N-[5-(imidazo[1,2-a]pyridin-2-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,2-oxazole-3-carboxamide |
| Standard InChI | InChI=1S/C18H12N6O3S2/c25-16(12-8-14(27-23-12)13-4-3-7-26-13)20-17-21-22-18(29-17)28-10-11-9-24-6-2-1-5-15(24)19-11/h1-9H,10H2,(H,20,21,25) |
| Standard InChI Key | RUTMKKWFSPROPK-UHFFFAOYSA-N |
| SMILES | C1=CC2=NC(=CN2C=C1)CSC3=NN=C(S3)NC(=O)C4=NOC(=C4)C5=CC=CO5 |
Introduction
5-(furan-2-yl)-N-(5-((imidazo[1,2-a]pyridin-2-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)isoxazole-3-carboxamide is a complex organic compound with a molecular formula of C18H12N6O3S2 and a molecular weight of 424.5 g/mol . This compound combines structural elements from imidazo[1,2-a]pyridine, thiadiazole, and isoxazole derivatives, which are known for their diverse pharmacological activities.
Synthesis and Chemical Reactions
The synthesis of such complex compounds typically involves multi-step organic reactions. These may include coupling reactions using agents like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide), and various solvents such as DMF (N,N-dimethylformamide) or DMSO (dimethyl sulfoxide). The compound can participate in further chemical modifications to enhance its pharmacological properties or to synthesize analogs with improved efficacy.
Pharmacological Potential
Compounds with similar structures have been investigated for their therapeutic effects, particularly in modulating biological pathways relevant to various diseases. The incorporation of imidazo[1,2-a]pyridine and thiadiazole derivatives into the molecular structure suggests potential activity in immune response modulation and tumor growth inhibition.
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